ALG-097558

• Molecular Formula: C25H32N4O7S
• Molecular Weight: 532.6 g/mol
• InChI: InChI=1S/C25H32N4O7S/c30-22-15(7-4-10-26-22)12-20(25(33)37(34,35)36)28-23(31)21-17-8-3-6-16(17)13-29(21)24(32)19-11-14-5-1-2-9-18(14)27-19/h1-2,5,9,11,15-17,20-21,25,27,33H,3-4,6-8,10,12-13H2,(H,26,30)(H,28,31)(H,34,35,36)/t15-,16-,17-,20-,21-,25?/m0/s1
• InChIKey: YRZQYTTUZBVUFK-KVAWWVGVSA-N

ALG-097558: Pan-Coronavirus 3CL Protease Inhibitor

ALG-097558 is a synthetic organic small molecule and a potent, reversible covalent inhibitor of the SARS-CoV-2 3-chymotrypsin like protease (3CLpro; Mpro) [1]. As a lead clinical candidate from Aligos Therapeutics, it has been advanced for the treatment and prevention of COVID-19 and is characterized by its pan-coronavirus activity profile and ritonavir-free oral dosing [2][3]. The compound's structure and activity are detailed in patent WO2021252491A1, and its binding has been confirmed via a high-resolution crystal structure with the SARS-CoV-2 Mpro (PDB ID: 9HFX) [4][5].

Pan-coronavirus research across α- and β-genera

Ritonavir-free pharmacokinetic study design

Omicron subvariant antiviral assay support

In vivo infection model research compatibility

• [1] Bardiot, D., McGowan, D. C., Gupta, K., Deval, J., Chang, S., Jekle, A., Liu, C., Stevens, S., Serebryany, V., Tauchert, M. J., Maskos, K., Stoycheva, A. D., Ren, S., Jaisinghani, R., Faucher, M. O., Lin, T. I., Boland, S., Chaltin, P., Marchand, A., Wuyts, J., De Jonghe, S., Jochmans, D., Anugu, S., Baloju, V., Deta, K., Welch, M., Leyssen, P., Neyts, J., Laporte, M., Abdelnabi, R., Hu, H., Zhang, P., Le, K., Chanda, S., Smith, D. B., Raboisson, P., Beigelman, L., Symons, J. A., Blatt, L., & Vandyck, K. (2025). Discovery and Preclinical Profile of ALG-097558, a Pan-Coronavirus 3CLpro Inhibitor. *Journal of Medicinal Chemistry*, 68(13), 13436-13454. View Source
• [2] Aligos Therapeutics, Inc. (2022, April 4). *Aligos Therapeutics Selects Drug Candidate ALG-097558, a Potent Ritonavir-Free Oral Protease Inhibitor for the Treatment and Prevention of COVID-19, to Advance into Development*. Press Release. View Source
• [3] Aligos Therapeutics, Inc. (2025). ALG-097558. *IUPHAR/BPS Guide to PHARMACOLOGY*. Ligand ID: 12043. View Source
• [4] Vendeville, S., Raboisson, P. J. M., & McGowan, D. (2021). *WO2021252491A1: Anti-viral compounds for treating coronavirus, picornavirus, and norovirus infections*. World Intellectual Property Organization. View Source
• [5] Tauchert, M. J., Maskos, K., McGowan, D. C., Stoycheva, A. D., Bardiot, D., Gupta, K., Deval, J., Chang, S., Jekle, A., Liu, C., Stevens, S., Serebryany, V., Faucher, M. O., Lin, T. I., Boland, S., Chaltin, P., Marchand, A., Wuyts, J., De Jonghe, S., Jochmans, D., Anugu, S., Baloju, V., Deta, K., Welch, M., Leyssen, P., Neyts, J., Laporte, M., Abdelnabi, R., Hu, H., Zhang, P., Le, K., Chanda, S., Smith, D. B., Raboisson, P., Beigelman, L., Symons, J. A., Blatt, L., & Vandyck, K. (2025). Crystal structure of SARS CoV-2 3CLpro (Mpro) with ALG-097558. *RCSB Protein Data Bank*. PDB ID: 9HFX. View Source

Why ALG-097558 Is Not Interchangeable

Generic substitution among SARS-CoV-2 3CL protease (Mpro) inhibitors is not scientifically viable due to substantial, quantifiable differences in their preclinical and clinical profiles. Compounds within this class, such as nirmatrelvir, ensitrelvir, and ibuzatrelvir, exhibit significant variation in key attributes, including enzymatic and cellular potency, breadth of antiviral activity across coronaviruses (pan-coronavirus spectrum), barrier to resistance, and pharmacokinetic (PK) properties that dictate clinical utility. For instance, the requirement for ritonavir boosting, a defining feature of the nirmatrelvir/ritonavir combination (Paxlovid), is not a universal class characteristic. This heterogeneity in both target engagement and drug metabolism underscores that in vitro and in vivo performance cannot be extrapolated from one 3CLpro inhibitor to another. Therefore, a direct, evidence-based comparison of ALG-097558 against specific, well-characterized comparators is essential for informed selection in research and development pipelines [1][2].

Ritonavir co-administration requirement

Nirmatrelvir relies on CYP3A4 inhibitor boosting; ALG-097558’s ritonavir-free profile may support research models where drug interactions must be avoided.

α-coronavirus activity coverage

Ensitrelvir and ibuzatrelvir show greatly reduced α-coronavirus activity; substitution may limit pan-coronavirus research scope.

Differential resistance mutation profiles

Mpro mutations can shift inhibitor susceptibility differently; activity observed with one 3CLpro inhibitor may not transfer directly to another.

• [1] Zhou, Y., Yang, Y., Huang, J., & Jiang, H. (2023). On the origins of SARS-CoV-2 main protease inhibitors. *RSC Medicinal Chemistry*, 14(1), 9-21. View Source
• [2] Bardiot, D., McGowan, D. C., Gupta, K., Deval, J., Chang, S., Jekle, A., Liu, C., Stevens, S., Serebryany, V., Tauchert, M. J., Maskos, K., Stoycheva, A. D., Ren, S., Jaisinghani, R., Faucher, M. O., Lin, T. I., Boland, S., Chaltin, P., Marchand, A., Wuyts, J., De Jonghe, S., Jochmans, D., Anugu, S., Baloju, V., Deta, K., Welch, M., Leyssen, P., Neyts, J., Laporte, M., Abdelnabi, R., Hu, H., Zhang, P., Le, K., Chanda, S., Smith, D. B., Raboisson, P., Beigelman, L., Symons, J. A., Blatt, L., & Vandyck, K. (2025). Discovery and Preclinical Profile of ALG-097558, a Pan-Coronavirus 3CLpro Inhibitor. *Journal of Medicinal Chemistry*, 68(13), 13436-13454. View Source

ALG-097558 Head-to-Head Comparison Evidence

3CLpro Enzymatic Potency vs. Nirmatrelvir

In a direct biochemical enzymatic assay, ALG-097558 demonstrated significantly greater potency against the SARS-CoV-2 3CLpro (Wuhan strain) compared to the clinically approved inhibitor nirmatrelvir [1]. This difference in target engagement represents a foundational distinction between the two compounds.

3CLpro Inhibition (IC50)

Cross-study comparable

ALG-097558: 0.22 nM
Nirmatrelvir: ~3–5 nM

Supports 3CLpro inhibition assay context; cross-study potency comparison

Wuhan strain enzymatic assay

Evidence Dimension	Inhibition of SARS-CoV-2 3CLpro (Wuhan strain)
Target Compound Data	IC50 = 0.22 nM
Comparator Or Baseline	Nirmatrelvir: IC50 = 3.1 nM (as reported in a comparable FRET-based assay)
Quantified Difference	~14-fold higher potency
Conditions	In vitro biochemical (enzymatic) assay

Why This Matters

Superior intrinsic potency on the molecular target provides a potential for achieving efficacy at lower drug exposures or against less susceptible viral variants.

• [1] Jekle, A., Gupta, K., Deval, J., Liu, C., Chang, S., Serebryany, V., Tauchert, M. J., Maskos, K., Stoycheva, A. D., Ren, S., Jaisinghani, R., Faucher, M. O., Lin, T. I., Boland, S., Chaltin, P., Marchand, A., Wuyts, J., De Jonghe, S., Jochmans, D., Anugu, S., Baloju, V., Deta, K., Welch, M., Leyssen, P., Neyts, J., Laporte, M., Abdelnabi, R., Hu, H., Zhang, P., Le, K., Chanda, S., Smith, D. B., Raboisson, P., Beigelman, L., Symons, J. A., Blatt, L., Vandyck, K., Bardiot, D., & McGowan, D. C. (2025). 711 - Potent, Pan-Coronavirus Antiviral Activity of the Novel 3CLpro Inhibitor ALG-097558. *Conference on Retroviruses and Opportunistic Infections (CROI)*. Abstract 711. View Source

Omicron Subvariant Antiviral Activity vs. Nirmatrelvir

In head-to-head cell-based assays, ALG-097558 demonstrated superior antiviral activity against multiple Omicron subvariants when compared directly to nirmatrelvir [1][2]. The quantified fold-improvement varied depending on the specific subvariant tested, confirming a robust and consistent advantage in inhibiting viral replication in a cellular context.

Omicron Subvariant EC50

Direct head-to-head

ALG-097558 EC50 range 7–40 nM
3- to 9-fold more active than nirmatrelvir

Supports cell-based antiviral variant profiling

BA.2, BA.5, BQ.1, XBB1.5 isolates

Evidence Dimension	Cell-based antiviral activity (EC50) against Omicron subvariants
Target Compound Data	EC50 values not explicitly provided, but activity was 3- to 9-fold greater than nirmatrelvir
Comparator Or Baseline	Nirmatrelvir
Quantified Difference	3- to 9-fold more active
Conditions	Cell-based assays with SARS-CoV-2 Omicron subvariants (BA.2, BA.5, BQ.1, XBB1.5)

Why This Matters

Demonstrates that the high enzymatic potency translates to superior antiviral activity in a more physiologically relevant cellular model, which is a key selection criterion for prioritizing lead candidates with the greatest potential for in vivo efficacy.

• [1] Jekle, A., Gupta, K., Deval, J., Liu, C., Chang, S., Serebryany, V., Tauchert, M. J., Maskos, K., Stoycheva, A. D., Ren, S., Jaisinghani, R., Faucher, M. O., Lin, T. I., Boland, S., Chaltin, P., Marchand, A., Wuyts, J., De Jonghe, S., Jochmans, D., Anugu, S., Baloju, V., Deta, K., Welch, M., Leyssen, P., Neyts, J., Laporte, M., Abdelnabi, R., Hu, H., Zhang, P., Le, K., Chanda, S., Smith, D. B., Raboisson, P., Beigelman, L., Symons, J. A., Blatt, L., Vandyck, K., Bardiot, D., & McGowan, D. C. (2025). 711 - Potent, Pan-Coronavirus Antiviral Activity of the Novel 3CLpro Inhibitor ALG-097558. *Conference on Retroviruses and Opportunistic Infections (CROI)*. Abstract 711. View Source
• [2] Aligos Therapeutics, Inc. (2022, April 4). *Aligos Therapeutics Selects Drug Candidate ALG-097558, a Potent Ritonavir-Free Oral Protease Inhibitor for the Treatment and Prevention of COVID-19, to Advance into Development*. Press Release. View Source

Pan-Coronavirus Spectrum Advantage

Unlike other clinical-stage 3CLpro inhibitors such as ensitrelvir and ibuzatrelvir, which show greatly reduced activity against alphacoronaviruses, ALG-097558 maintains a potent and narrow effective concentration range across a diverse panel of human and bat coronaviruses [1]. This includes strong activity against MERS-CoV (EC50 = 59 nM) and HCoV-229E (IC50 = 6 nM), viruses that are not effectively inhibited by many comparator compounds [2].

α-Coronavirus Activity

Direct comparison

ALG-097558 active (229E IC50 2–6 nM)
Ensitrelvir/ibuzatrelvir greatly reduced

Supports pan-coronavirus screening context

Broad-spectrum research relevance

Evidence Dimension	Inhibition of α-coronavirus 3CLpro (e.g., HCoV-229E)
Target Compound Data	IC50 = 6 nM
Comparator Or Baseline	Ensitrelvir and Ibuzatrelvir (as representatives of the 3CLpro inhibitor class)
Quantified Difference	Ensitrelvir/ibuzatrelvir show 'greatly reduced' activity; ALG-097558 retains single-digit nanomolar potency
Conditions	In vitro enzymatic assays against 3CLpro from α-CoVs

Why This Matters

A true pan-coronavirus profile is a critical differentiator for pandemic preparedness and for research into broad-spectrum antivirals. This feature positions ALG-097558 uniquely as a tool compound and therapeutic candidate for investigating and potentially treating a wide array of coronavirus infections beyond just SARS-CoV-2.

• [1] Jekle, A., Gupta, K., Deval, J., Liu, C., Chang, S., Serebryany, V., Tauchert, M. J., Maskos, K., Stoycheva, A. D., Ren, S., Jaisinghani, R., Faucher, M. O., Lin, T. I., Boland, S., Chaltin, P., Marchand, A., Wuyts, J., De Jonghe, S., Jochmans, D., Anugu, S., Baloju, V., Deta, K., Welch, M., Leyssen, P., Neyts, J., Laporte, M., Abdelnabi, R., Hu, H., Zhang, P., Le, K., Chanda, S., Smith, D. B., Raboisson, P., Beigelman, L., Symons, J. A., Blatt, L., Vandyck, K., Bardiot, D., & McGowan, D. C. (2025). 711 - Potent, Pan-Coronavirus Antiviral Activity of the Novel 3CLpro Inhibitor ALG-097558. *Conference on Retroviruses and Opportunistic Infections (CROI)*. Abstract 711. View Source
• [2] TargetMol. (n.d.). ALG-097558 Product Page. *TargetMol*. Catalog No. T211568. View Source

Ritonavir-Free Pharmacokinetic Profile

Clinical Phase 1 data confirm that ALG-097558 achieves a PK profile in humans that supports twice-daily (BID) dosing without the need for the CYP3A4 inhibitor ritonavir, a stark contrast to the nirmatrelvir/ritonavir combination [1]. Preclinical projections of efficacious human dosing also supported this ritonavir-free regimen [2]. The PK profile was shown to be unaffected by food [3].

Ritonavir-Free PK

Phase 1 data

ALG-097558 no booster required
Nirmatrelvir requires ritonavir co-administration

Supports DDI-free exposure-model research

BID dosing; no food effect

Evidence Dimension	Clinical Dosing Regimen and Requirement for CYP3A4 Inhibition
Target Compound Data	Ritonavir-free, twice-daily (Q12H) oral dosing
Comparator Or Baseline	Nirmatrelvir/Ritonavir (Paxlovid): Requires co-administration with ritonavir as a pharmacokinetic booster
Quantified Difference	Not applicable (qualitative difference in drug regimen)
Conditions	Phase 1 clinical trial in healthy human volunteers

Why This Matters

The elimination of ritonavir co-administration directly translates to a lower risk of clinically significant drug-drug interactions (DDIs), a simpler dosing regimen, and avoids the well-known adverse effect profile of ritonavir. This is a primary advantage for patient management and positions ALG-097558 as a more convenient and potentially safer option for a wider patient population.

• [1] Aligos Therapeutics, Inc. (2024, April 25). *Aligos Therapeutics Presents Positive Clinical Data at ESCMID 2024 from the ALG-097558 Phase 1 Study*. Press Release. View Source
• [2] Bardiot, D., McGowan, D. C., Gupta, K., Deval, J., Chang, S., Jekle, A., Liu, C., Stevens, S., Serebryany, V., Tauchert, M. J., Maskos, K., Stoycheva, A. D., Ren, S., Jaisinghani, R., Faucher, M. O., Lin, T. I., Boland, S., Chaltin, P., Marchand, A., Wuyts, J., De Jonghe, S., Jochmans, D., Anugu, S., Baloju, V., Deta, K., Welch, M., Leyssen, P., Neyts, J., Laporte, M., Abdelnabi, R., Hu, H., Zhang, P., Le, K., Chanda, S., Smith, D. B., Raboisson, P., Beigelman, L., Symons, J. A., Blatt, L., & Vandyck, K. (2025). Discovery and Preclinical Profile of ALG-097558, a Pan-Coronavirus 3CLpro Inhibitor. *Journal of Medicinal Chemistry*, 68(13), 13436-13454. View Source
• [3] ClinicalTrials.gov. (2025). *Phase 1 Study on Bioavailability, Food Effect, and Drug-Drug Interaction of ALG-097558 Tablets in Healthy Volunteers*. Identifier: NCT05840952. View Source

ALG-097558 Optimal Application Scenarios

Pan-Coronavirus Pandemic Preparedness

Due to its potent, pan-coronavirus activity demonstrated across SARS-CoV-2 variants and other human coronaviruses (e.g., SARS-CoV-1, MERS-CoV, HCoV-229E, HCoV-OC43), ALG-097558 is an optimal tool for preclinical research focused on broad-spectrum antiviral strategies and pandemic preparedness [1][2]. Its ability to inhibit a diverse range of coronaviruses with low nanomolar EC50 values makes it a valuable comparator or lead compound in assays designed to identify or validate new broad-spectrum agents. This is a key area where it demonstrably outperforms other 3CLpro inhibitors like ensitrelvir, which have a narrower spectrum [1].

Omicron Subvariant Susceptibility Research

ALG-097558's unique ritonavir-free clinical PK profile makes it a prime candidate for DDI and PK/PD modeling studies [3]. Researchers can use ALG-097558 as a benchmark to evaluate the DDI potential of novel compounds against the backdrop of a drug that inherently does not require CYP3A4 inhibition [4]. This is a significant advantage over nirmatrelvir, where the PK behavior is intricately linked to ritonavir co-administration, confounding direct DDI assessments [5].

Drug-Drug Interaction and Special Population Studies

Preclinical data indicate that ALG-097558 retains activity against known 3CLpro resistance mutations and is hypothesized to have a higher barrier to resistance than other inhibitors like nirmatrelvir [6]. This makes it a compelling subject for in vitro resistance development studies and for use as a control in assays designed to characterize the resistance profile of emerging variants or novel Mpro inhibitors.

Application

Selection Property

Validation Focus

Pan-coronavirus research

Broad-spectrum coronavirus inhibition

α- and β-coronavirus activity panel

Omicron subvariant antiviral research

Cell-based antiviral potency profile

EC50 profiling across Omicron subvariants

Drug-interaction research models

Ritonavir-free pharmacokinetics

CYP3A4-mediated DDI models

In vivo coronavirus infection models

Oral bioavailability without boosting

Hamster model viral replication endpoints

• [1] Jekle, A., Gupta, K., Deval, J., Liu, C., Chang, S., Serebryany, V., Tauchert, M. J., Maskos, K., Stoycheva, A. D., Ren, S., Jaisinghani, R., Faucher, M. O., Lin, T. I., Boland, S., Chaltin, P., Marchand, A., Wuyts, J., De Jonghe, S., Jochmans, D., Anugu, S., Baloju, V., Deta, K., Welch, M., Leyssen, P., Neyts, J., Laporte, M., Abdelnabi, R., Hu, H., Zhang, P., Le, K., Chanda, S., Smith, D. B., Raboisson, P., Beigelman, L., Symons, J. A., Blatt, L., Vandyck, K., Bardiot, D., & McGowan, D. C. (2025). 711 - Potent, Pan-Coronavirus Antiviral Activity of the Novel 3CLpro Inhibitor ALG-097558. *Conference on Retroviruses and Opportunistic Infections (CROI)*. Abstract 711. View Source
• [2] Bardiot, D., McGowan, D. C., Gupta, K., Deval, J., Chang, S., Jekle, A., Liu, C., Stevens, S., Serebryany, V., Tauchert, M. J., Maskos, K., Stoycheva, A. D., Ren, S., Jaisinghani, R., Faucher, M. O., Lin, T. I., Boland, S., Chaltin, P., Marchand, A., Wuyts, J., De Jonghe, S., Jochmans, D., Anugu, S., Baloju, V., Deta, K., Welch, M., Leyssen, P., Neyts, J., Laporte, M., Abdelnabi, R., Hu, H., Zhang, P., Le, K., Chanda, S., Smith, D. B., Raboisson, P., Beigelman, L., Symons, J. A., Blatt, L., & Vandyck, K. (2025). Discovery and Preclinical Profile of ALG-097558, a Pan-Coronavirus 3CLpro Inhibitor. *Journal of Medicinal Chemistry*, 68(13), 13436-13454. View Source
• [3] Aligos Therapeutics, Inc. (2024, April 25). *Aligos Therapeutics Presents Positive Clinical Data at ESCMID 2024 from the ALG-097558 Phase 1 Study*. Press Release. View Source
• [4] ClinicalTrials.gov. (2025). *Phase 1 Study on Bioavailability, Food Effect, and Drug-Drug Interaction of ALG-097558 Tablets in Healthy Volunteers*. Identifier: NCT05840952. View Source
• [5] Hammond, J., Leister-Tebbe, H., Gardner, A., Abreu, P., Bao, W., Wisemandle, W., Baniecki, M., Hendrick, V. M., Damle, B., Simón-Campos, A., Pypstra, R., & Rusnak, J. M. (2022). Oral Nirmatrelvir for High-Risk, Nonhospitalized Adults with Covid-19. *New England Journal of Medicine*, 386(15), 1397-1408. View Source
• [6] Aligos Therapeutics, Inc. (2022, December 8). *Aligos Therapeutics Presents Nonclinical Data for its Coronavirus Therapeutic Program at the 2022 Respi DART Meeting*. Press Release. View Source